Cas no 25006-32-0 (Phosphonic acid,P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester)

Phosphonic acid, P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester is a specialized organophosphorus compound with applications in chemical synthesis and material science. Its structure, featuring a phenylphosphonic acid core substituted with a 4-bromo-2,5-dichlorophenyl methyl ester group, imparts unique reactivity and stability, making it useful as an intermediate in the production of advanced polymers, flame retardants, or agrochemicals. The bromo and chloro substituents enhance its electrophilic character, facilitating selective coupling reactions. This compound’s robust stability under varying conditions ensures consistent performance in demanding processes. Its precise functionalization allows for tailored modifications, supporting research in catalysis and functional materials. Proper handling is advised due to its reactive halogen groups.
Phosphonic acid,P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester structure
25006-32-0 structure
Product Name:Phosphonic acid,P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester
CAS No:25006-32-0
MF:C13H10BrCl2O3P
MW:396.000462055206
CID:258613
Update Time:2025-05-20

Phosphonic acid,P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester
    • 1-bromo-2,5-dichloro-4-[methoxy(phenyl)phosphoryl]oxybenzene
    • Leptophos oxon
    • Leptophos OA
    • Leptophos oxygen analog
    • Leptophoxon
    • Leptovos-oxon
    • PHOSPHONIC ACID,PHENYL-,4-BROMO-2,5-DICHLOROPHENYL METHYL ESTER
    • Phosvel oxon
    • Velsicol VCS O-analog
    • Inchi: 1S/C13H10BrCl2O3P/c1-18-20(17,9-5-3-2-4-6-9)19-13-8-11(15)10(14)7-12(13)16/h2-8H,1H3
    • InChI Key: MAKUYRKZFGSMMG-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1Cl)OP(C1C=CC=CC=1)(=O)OC)Cl

Computed Properties

  • Exact Mass: 393.89300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 45.34000
  • LogP: 5.29970

Phosphonic acid,P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazardous Material transportation number:UN 2783
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: S45
  • RTECS:TA0360000
  • Hazardous Material Identification: T
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Safety Term:6.1(b)
  • Packing Group:III
  • Risk Phrases:R25
  • Packing Group:III
  • Hazard Level:6.1(b)

Phosphonic acid,P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Phosphonic acid,P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester Pricemore >>

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Additional information on Phosphonic acid,P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester

Recent Advances in the Study of Phosphonic acid,P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester (CAS: 25006-32-0)

Phosphonic acid,P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester (CAS: 25006-32-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a bioactive molecule with unique properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound, characterized by its phosphonic acid ester structure, has been investigated for its role in modulating enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on specific phosphatases, suggesting its utility in targeting metabolic pathways involved in diseases such as cancer and diabetes. The study employed X-ray crystallography to elucidate the binding mechanism, revealing a high affinity for the active site of the target enzyme.

Further research has highlighted the compound's stability and bioavailability, which are critical for its development as a therapeutic agent. A recent ACS Chemical Biology article reported improved synthetic routes to produce Phosphonic acid,P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester with higher yields and purity. These advancements are expected to facilitate further preclinical studies and accelerate its transition into clinical trials.

In addition to its enzymatic inhibition properties, the compound has shown promise in antimicrobial applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified its efficacy against resistant bacterial strains, particularly those expressing multidrug-resistant phenotypes. The researchers attributed this activity to the compound's ability to disrupt cell wall biosynthesis, a mechanism distinct from traditional antibiotics.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance selectivity and reduce toxicity. Collaborative efforts between academic and industrial researchers are expected to yield derivatives with improved therapeutic indices.

In conclusion, Phosphonic acid,P-phenyl-, 4-bromo-2,5-dichlorophenyl methyl ester (CAS: 25006-32-0) represents a versatile scaffold with broad applications in medicinal chemistry. Its unique properties and recent advancements in synthesis and biological evaluation underscore its potential as a lead compound for future drug development. Continued research will be essential to fully realize its therapeutic benefits and address existing limitations.

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